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Compound of Interest

Compound Name: 2-Methylpropanethioamide

Cat. No.: B017427

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for 2-
Methylpropanethioamide (CAS No. 13515-65-6), a compound of interest in various research
and development applications. The following sections detail its hazards, handling procedures,
and physical and chemical properties, with quantitative data summarized for clarity.

Hazard Identification and Classification

2-Methylpropanethioamide is classified as a hazardous substance. The primary hazards
associated with this chemical are skin irritation, serious eye damage/irritation, and respiratory
irritation. [1]

GHS Classification:[1]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Methylpropanethioamide is crucial

for safe handling and storage.

Property

Value

Molecular Formula

C4HINS[1]

Molecular Weight 103.19 g/mol [1]

Boiling Point 147.4°C at 760 mmHg[2][3]
Flash Point 42.947°CJ[2]

Density 0.996 g/cm?3[2]

Vapor Pressure

4.432 mmHg at 25°C[2]

Exposure Controls and Personal Protection
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To minimize exposure and ensure safety, the following personal protective equipment (PPE)
and engineering controls are recommended.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]
o Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):[5]

Protection Type Recommendation

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.[5]

_ . Wear chemically resistant gloves (e.qg., nitrile
Skin Protection
rubber) and a lab coat.[5]

) ) If ventilation is inadequate, use a NIOSH/MSHA
Respiratory Protection ]
approved respirator.[5]

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the
chemical's integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[7]

Storage:
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e Store in a cool, dry, and well-ventilated place.[4][5]
o Keep containers tightly closed.[4][5]

o Store in a sealed, dry place.[3]

First-Aid Measures

In case of exposure, immediate first aid is critical.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation o ) o
difficult, give oxygen. Consult a physician.[4][6]
Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician.[4][6]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes. Consult a physician.[5][6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][6]

o Hazardous Combustion Products: May produce nitrogen oxides, carbon monoxide, carbon
dioxide, and sulfur oxides.[5]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[51[6]
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Accidental Release:

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas.[6]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[5]
Avoid dust formation.[6]

Experimental Protocols: Hazard Assessment
Workflow

Detailed experimental protocols for toxicological assessment of 2-Methylpropanethioamide
are not readily available in the public domain. However, a generalized workflow for assessing
the hazards of a similar chemical compound would follow established OECD guidelines.
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Caption: Generalized workflow for chemical hazard assessment.
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Logical Relationship: Spill Response Protocol

The following diagram illustrates a logical workflow for responding to a chemical spill of 2-
Methylpropanethioamide.
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Caption: Logical workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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